{[1-(2-fluoroethyl)-1H-pyrazol-4-yl]methyl}[(4-fluorophenyl)methyl]amine

Specification

• Molecular Formula: C13H15F2N3
• Molecular Weight: 251.27 g/mol
• IUPAC Name: N-[[1-(2-fluoroethyl)pyrazol-4-yl]methyl]-1-(4-fluorophenyl)methanamine
• Standard InChI: InChI=1S/C13H15F2N3/c14-5-6-18-10-12(9-17-18)8-16-7-11-1-3-13(15)4-2-11/h1-4,9-10,16H,5-8H2
• Standard InChI Key: FMWGYUUZNXWMSD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CNCC2=CN(N=C2)CCF)F

Introduction

The compound {[1-(2-fluoroethyl)-1H-pyrazol-4-yl]methyl}[(4-fluorophenyl)methyl]amine is a synthetic organic molecule that combines a pyrazole ring with a fluoroethyl substituent and a 4-fluorophenyl group. This unique structure suggests potential applications in medicinal chemistry and material science due to its reactive functional groups and distinct molecular architecture.

Synthesis Methods

The synthesis of this compound typically involves multi-step organic reactions:

• Formation of the Pyrazole Ring: This can be achieved through the reaction of hydrazine with 1,3-diketones under acidic or basic conditions.

• Introduction of the Fluoroethyl Group: Nucleophilic substitution reactions using fluoroethyl halides can introduce this group.

• Coupling with the 4-Fluorophenyl Group: This step involves alkylation reactions to connect the pyrazole ring with the 4-fluorophenyl group.

Potential Applications

Given its structural features, this compound may exhibit various biological activities, such as:

• Pharmacological Effects: The presence of fluoroethyl and 4-fluorophenyl groups could enhance its interaction with biological targets, potentially leading to novel therapeutic applications.

• Material Science: The unique molecular architecture might contribute to its use in advanced materials.

Comparison with Similar Compounds

Compound Name	Structural Features	Unique Aspects
{[1-(2-fluoroethyl)-1H-pyrazol-4-yl]methyl}[(1-methyl-1H-pyrazol-3-yl)methyl]amine	Dual pyrazole rings, fluoroethyl group	Enhanced reactivity and biological activities
{[1-(2-fluoroethyl)-1H-pyrazol-4-yl]methyl}[(3-methyl-1-propyl-1H-pyrazol-4-yl)methyl]amine	Dual pyrazole rings, fluoroethyl and propyl groups	Increased lipophilicity and metabolic stability
{[1-(2-fluoroethyl)-1H-pyrazol-4-yl]methyl}[(4-fluorophenyl)methyl]amine	Pyrazole ring, fluoroethyl and 4-fluorophenyl groups	Potential for enhanced biological interactions